Cas no 82477-59-6 (2,4-dimethoxy-5-methylaniline)

• Product Name: 2,4-dimethoxy-5-methylaniline
• CAS No: 82477-59-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 1806179
• PubChem ID: 12909334
• Update Time: 2025-05-24

2,4-dimethoxy-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dimethoxy-5-methyl-
• 2,4-dimethoxy-5-methylbenzenamine
• 2,4-dimethoxy-5-methylaniline
• 82477-59-6
• EN300-1295547
• QYMODTQQSQJFJQ-UHFFFAOYSA-N
• G65269
• DB-329629
• SCHEMBL1706988

• Inchi： 1S/C9H13NO2/c1-6-4-7(10)9(12-3)5-8(6)11-2/h4-5H,10H2,1-3H3
• InChI Key： QYMODTQQSQJFJQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C)N)OC

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-5-methylaniline

2,4-Dimethoxy-5-Methylaniline (CAS No. 82477-59-6): A Comprehensive Overview

2,4-Dimethoxy-5-methylaniline is a chemical compound with the CAS registry number 82477-59-6. This compound belongs to the class of aromatic amines, specifically substituted anilines, and is widely recognized for its unique chemical properties and applications in various industries. The molecular formula of 2,4-dimethoxy-5-methylaniline is C10H13NO3, and its molecular weight is 189.21 g/mol. The compound is characterized by its ortho-, meta-, and para-substitution patterns on the aromatic ring, which significantly influence its reactivity and stability.

The synthesis of 2,4-dimethoxy-5-methylaniline typically involves nucleophilic aromatic substitution reactions or other multi-step organic synthesis techniques. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and selectivity in the preparation of substituted anilines, including 2,4-dimethoxy-5-methylaniline.

One of the most notable applications of 2,4-dimethoxy-5-methylaniline is in the pharmaceutical industry. This compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antioxidants. For example, studies have shown that derivatives of substituted anilines exhibit potential anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, 2,4-dimethoxy-5-methylaniline has been utilized in the development of novel drug delivery systems due to its ability to form stable complexes with certain biomolecules.

In the field of materials science, 2,4-dimethoxy-5-methylaniline has gained attention for its role in the synthesis of conducting polymers and organic semiconductors. The compound's electron-rich aromatic ring facilitates π–π interactions, making it a valuable component in the design of advanced materials for electronic applications. Recent research has focused on incorporating substituted anilines into polymer frameworks to enhance their electrical conductivity and mechanical stability.

The environmental impact of 2,4-dimethoxy-5-methylaniline has also been a subject of interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Findings indicate that under specific conditions, substituted anilines can undergo microbial degradation, reducing their persistence in the environment. However, further research is needed to fully understand the ecological implications of this compound.

From a regulatory standpoint, 2,4-dimethoxy-5-methylaniline is not classified as a hazardous substance under current regulations. Its handling and storage typically follow standard practices for non-hazardous chemicals. Nonetheless, proper safety precautions should be maintained during synthesis and application to ensure occupational safety and environmental protection.

In conclusion, 2,4-dimethoxy-5-methylaniline (CAS No. 82477-59-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable building block in pharmaceuticals, materials science, and other fields. As research continues to uncover new insights into its synthesis, applications, and environmental behavior, substituted anilines like 2,4-dimethoxy-5-methylaniline are poised to play an even more significant role in advancing modern science and technology.